Methoxyflurane

• CAS No.: 76-38-0
• Product Name: Methoxyflurane
• Molecular Formula: C3H4Cl2F2O; CH3OCF2CHCl2; C3H4Cl2F2O
• Molecular Weight: 164.96 g/mol
• IUPAC Name: 2,2-dichloro-1,1-difluoro-1-methoxyethane
• Standard InChI: InChI=1S/C3H4Cl2F2O/c1-8-3(6,7)2(4)5/h2H,1H3
• Standard InChIKey: RFKMCNOHBTXSMU-UHFFFAOYSA-N
• SMILES: COC(C(Cl)Cl)(F)F
• Canonical SMILES: COC(C(Cl)Cl)(F)F
• Boiling Point: 220.3 °F at 760 mm Hg (NTP, 1992); 105 °C; 105.0 °C; 105°C; 220°F
• Colorform: Liquid; Clear, colorless liquid
• Density: 1.426 at 68 °F (NTP, 1992); 1.4262 at 20 °C/4 °C; 1.4226 at 20 °C/4 °C; Relative density (water = 1): 1.42; (77°F): 1.42
• Flash Point: 145 °F (NTP, 1992); 63 °C
• Melting Point: -31 °F (NTP, 1992); -35 °C; -35.0 °C; -35°C; -31°F
• Physical Description: Methoxyflurane is a clear colorless liquid with a sweet fruity odor. (NTP, 1992); Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with a fruity odor. [inhalation anesthetic]
• Description: Methoxyflurane, also known as penthrane or metoxiflurano, belongs to the class of organic compounds known as dialkyl ethers. These are organic compounds containing the dialkyl ether functional group, with the formula ROR', where R and R' are alkyl groups. Methoxyflurane is a drug which is used for use in the induction and maintenance of general anesthesia. Methoxyflurane exists as a liquid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Methoxyflurane has been detected in multiple biofluids, such as urine and blood. Within the cell, methoxyflurane is primarily located in the cytoplasm. Methoxyflurane is a potentially toxic compound.; Methoxyflurane is a clear colorless liquid with a sweet fruity odor. (NTP, 1992); Methoxyflurane is an ether in which the two groups attached to the central oxygen atom are methyl and 2,2-dichloro-1,1-difluoroethyl. It has a role as an inhalation anaesthetic, a non-narcotic analgesic, a hepatotoxic agent and a nephrotoxic agent. It is an organofluorine compound, an organochlorine compound and an ether.
• Solubility: less than 1 mg/mL at 66° F (NTP, 1992); 28300 mg/L (at 37 °C); In water, 28,300 mg/L at 37 °C; 6.46e+00 g/L; Solubility in water, g/100ml at 37 °C: 2.83 (poor); Slight
• Synonyms: Dichloro-2,2-difluoro-2-methoxyethane; 2,2-Dichloro-1,1-difluoro-1-methoxyethane; 2,2-Dichloro-1,1-difluoroethyl Methyl Ether; Analgizer; Anecotan; DA 759; Inhalan; Methoflurane; Methoxane; Methoxyfluran; Methoxyflurane; Methyl 1,1-difluoro-2,2-dichl
• Vapor Density: Relative vapor density (air = 1): 5.7
• Vapor Pressure: 20 mm Hg at 63.9 °F ; 22.5 mm Hg at 68° F (NTP, 1992); 49 mm Hg at 25 °C /Estimated/; Vapor pressure, kPa at 20 °C: 3.1; 23 mmHg
• PubChem Compound: 4116
• Last Modified: Nov 11 2021